molecular formula C12H11N3O4S B8567980 ethyl N-(4-p-nitrophenyl-2-thiazolyl)carbamate

ethyl N-(4-p-nitrophenyl-2-thiazolyl)carbamate

Cat. No.: B8567980
M. Wt: 293.30 g/mol
InChI Key: SVHUEZMHCWXWTI-UHFFFAOYSA-N
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Description

Ethyl N-(4-p-nitrophenyl-2-thiazolyl)carbamate is a useful research compound. Its molecular formula is C12H11N3O4S and its molecular weight is 293.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11N3O4S

Molecular Weight

293.30 g/mol

IUPAC Name

ethyl N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]carbamate

InChI

InChI=1S/C12H11N3O4S/c1-2-19-12(16)14-11-13-10(7-20-11)8-3-5-9(6-4-8)15(17)18/h3-7H,2H2,1H3,(H,13,14,16)

InChI Key

SVHUEZMHCWXWTI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)NC1=NC(=CS1)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 300 ml of tetrahydrofuran, was suspended 4.42 g of 2-amino-4-p-nitrophenylthiazole, followed by a further addition of 20 ml of triethylamine. The mixture was cooled to about 5° C., to which 10.5 ml of ethyl chloroformate was added dropwise. Then, the reaction mixture was stirred at room temperature for 3.5 days. Any insoluble matter was filtered off from the reaction mixture, and the filtrate was concentrated and then washed in ethyl acetate successively with water, dilute hydrochloric acid, and water. Then, the ethyl acetate solution was concentrated to about 50 ml and the resulting crystals were separated by filtration and then subjected to column chromatography on silica gel. The reaction product was eluted with a benzene/ethyl acetate mixed solvent. The resultant product was recrystallized from ethyl acetate to obtain 2.8 g of ethyl N-(4-p-nitrophenyl-2-thiazolyl)carbamate.
Quantity
4.42 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
10.5 mL
Type
reactant
Reaction Step Three
Quantity
300 mL
Type
solvent
Reaction Step Four

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